7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-(2-methylpropyl)-8-piperazin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C14H22N6O2/c1-9(2)8-20-10-11(18(3)14(22)17-12(10)21)16-13(20)19-6-4-15-5-7-19/h9,15H,4-8H2,1-3H3,(H,17,21,22)
• InChI Key: NWCJESKEWJPJNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(N=C1N3CCNCC3)N(C(=O)NC2=O)C
• Molecular Formula: C14H22N6O2
• Molecular Weight: 306.36 g/mol

Description

7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C14H22N6O2 and its molecular weight is 306.36 g/mol. The purity is usually 95%.
The exact mass of the compound 7-isobutyl-3-methyl-8-piperazin-1-yl-3,7-dihydro-1H-purine-2,6-dione is 306.18042397 g/mol and the complexity rating of the compound is 451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

7-Isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known by its CAS number 313273-71-1, is a purine derivative that has garnered attention in medicinal chemistry for its potential biological activities. This compound features a unique structural framework that includes a piperazine moiety, which is known to enhance the pharmacological profile of various drug candidates.

The molecular formula of 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione is $C_{14}H_{22}N_{6}O_{2}$, with a molar mass of approximately 306.36 g/mol. The compound's structure contributes significantly to its biological activity, particularly its interactions with various biological targets.

Property	Value
Molecular Formula	C14H22N6O2
Molar Mass	306.36 g/mol
CAS Number	313273-71-1

Biological Activity

The biological activity of this compound has been explored in various studies, focusing on its potential as a therapeutic agent. Key areas of investigation include:

1. Receptor Binding Affinity:
Research indicates that 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione exhibits significant binding affinity for serotonin receptors (5HT1A and 5HT7). These receptors are implicated in mood regulation and cognitive functions. The compound's dual receptor activity suggests it could be beneficial in treating psychiatric disorders such as depression and anxiety .

2. Antioxidant Activity:
Studies have demonstrated that this compound possesses antioxidant properties, which may help mitigate oxidative stress-related conditions. The ability to scavenge free radicals is a critical aspect of its potential therapeutic applications in neuroprotection and cardiovascular health .

3. Anticancer Potential:
Preliminary investigations have shown that 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione may inhibit the growth of certain cancer cell lines. The mechanism appears to involve the modulation of signaling pathways associated with cell proliferation and apoptosis .

Case Studies

Recent studies have provided insights into the pharmacological effects of this compound:

Case Study 1: Serotonergic Activity
In a study examining the effects on serotonin receptors, it was found that the compound acted as a partial agonist at the 5HT1A receptor while exhibiting antagonist properties at the 5HT7 receptor. This dual action could lead to improved therapeutic outcomes in mood disorders .

Case Study 2: Antioxidant Effects
A laboratory study evaluated the antioxidant capacity of 7-isobutyl-3-methyl-8-(piperazin-1-yl)-1H-purine-2,6(3H,7H)-dione using DPPH and ABTS assays. Results indicated a significant reduction in oxidative stress markers in treated cells compared to controls, suggesting potential applications in age-related diseases .

The biological effects of this compound are primarily mediated through its interaction with specific receptors and enzymes:

Receptor Interaction:
The binding to serotonin receptors alters neurotransmitter release patterns, thereby influencing mood and cognitive processes.

Antioxidant Mechanism:
The compound's ability to donate electrons allows it to neutralize free radicals effectively, thereby preventing cellular damage.